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Compound of Interest

Compound Name: (42)-Lachnophyllum Lactone

Cat. No.: B157399

(4Z)-Lachnophyllum Lactone (LAC), a naturally occurring acetylenic furanone, has garnered
attention as a potential bioherbicide.[1][2][3] Understanding its ecotoxicological profile is
paramount for ensuring its environmental safety. This guide provides a comparative analysis of
the ecotoxicological impact of (4Z)-Lachnophyllum Lactone against another natural
bioherbicidal candidate, (4Z,8Z)-Matricaria Lactone (MAT), with supporting experimental data
and detailed methodologies.[1][2][4]

Comparative Ecotoxicity Data

The ecotoxicological effects of (4Z)-Lachnophyllum Lactone (LAC) and (4Z,82)-Matricaria
Lactone (MAT) have been evaluated across a range of aquatic and terrestrial model organisms.
The following tables summarize the key findings from these comparative studies.

Table 1: Comparative Acute Toxicity of LAC and MAT on Aquatic Organisms
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(42)-
Lachnophyllum

(4Z,8Z)-Matricaria

Organism Endpoint Lactone (MAT) (mg
Lactone (LAC) (mg L1
L-?)
Aliivibrio fischeri
, ECio 0.524 0.063
(Bacteria)
ECso 8.078 0.642
Raphidocelis 3.417 (Hormetic
_ EC1o 0.304
subcapitata (Algae) effect)
ECso 9.880 4.520
Daphnia magna
ECso (48h) 1.728 2.239

(Crustacean)

ECio: Effective concentration causing a 10% effect; ECso: Effective concentration causing a
50% effect. Data sourced from[1][2][4].

Table 2: Comparative Toxicity of LAC and MAT on Terrestrial Organisms

Organism

Endpoint

(42)-
Lachnophyllum
Lactone (LAC) (mg
L)

(42,8Z)-Matricaria
Lactone (MAT) (mg
L-Y)

Lepidium sativum

EC10 (Shoot Length) 70.87 38.48
(Plant)
ECso (Shoot Length) 85.89 82.30
Caenorhabditis ) ) ]
Mortality No mortality observed = No mortality observed

elegans (Nematode)

ECio: Effective concentration causing a 10% effect; ECso: Effective concentration causing a
50% effect. Data sourced from[1][2][4].
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Table 3: Degradation Profile of LAC and MAT

Compound Degradation after 24 hours Degradation after 16 days

(42)-Lachnophyllum Lactone
(LAC)

8.5% 67%

(42,82)-Matricaria Lactone
(MAT)

90% >98%

Data sourced from[1][2][4].

Interpretation of Comparative Data

The data reveals distinct ecotoxicological profiles for LAC and MAT. MAT exhibits significantly
higher acute toxicity to the bacterium Aliivibrio fischeri compared to LAC.[1][2][4] Conversely,
LAC shows a greater inhibitory effect on the growth of the algae Raphidocelis subcapitata at
lower concentrations, while MAT displays a hormetic effect, promoting slight growth at certain
concentrations.[1][2][4] For the crustacean Daphnia magna, both compounds cause
immobilization, with LAC demonstrating slightly higher delayed toxicity.[1][2][4] In terrestrial
systems, both compounds affected the shoot length of Lepidium sativum, with MAT being
slightly more potent.[1][2][4] Notably, neither compound induced mortality in the nematode
Caenorhabditis elegans, suggesting lower toxicity to this soil organism.[1][2][4]

A crucial point of comparison is their stability. MAT degrades rapidly in the environment, which
could mitigate its higher acute toxicity to some organisms.[1][2][4] LAC is more stable,
indicating a more persistent presence in the environment.[1][2][4]

Experimental Protocols

The following are detailed methodologies for the key ecotoxicological experiments cited in this
guide.

1. Aquatic Toxicity Testing

« Aliivibrio fischeri Acute Toxicity Test: This test is based on the inhibition of bioluminescence
of the marine bacterium A. fischeri. The test was performed following the ISO 11348-3
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standard. The bacteria were exposed to a series of concentrations of LAC and MAT. The
light output was measured after a 30-minute incubation period at 15°C. The percentage of
luminescence inhibition relative to a control group was calculated and used to determine the
EC10 and ECso values.

e Raphidocelis subcapitata Growth Inhibition Test: This test, following OECD Guideline 201,
assesses the effect of the compounds on the growth of a freshwater green alga. Algal
cultures were exposed to various concentrations of LAC and MAT over 72 hours under
continuous light and controlled temperature (21-24°C). The algal growth was determined by
measuring the cell density. The percentage of growth inhibition compared to a control was
used to calculate the EC10 and ECso values.

» Daphnia magna Immobilization Test: This acute toxicity test is conducted according to OECD
Guideline 202. Neonate daphnids (<24 hours old) were exposed to a range of concentrations
of LAC and MAT for 48 hours. The number of immobilized daphnids was recorded at 24 and
48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle
agitation. The ECso value represents the concentration at which 50% of the daphnids are
immobilized.

2. Terrestrial Toxicity Testing

e Lepidium sativum (Garden Cress) Seed Germination and Root Growth Test: This
phytotoxicity test is based on OECD Guideline 208. Seeds of L. sativum were placed on filter
paper soaked with different concentrations of LAC and MAT in petri dishes. The dishes were
incubated in the dark at a controlled temperature for a specified period. The germination
percentage and the length of the roots and shoots were measured. The inhibition of root and
shoot elongation relative to a control was used to determine the EC10 and ECso values.

o Caenorhabditis elegans Acute Toxicity Test: This test assesses the toxicity to a common soil
nematode. The test was performed based on ISO 10872. A population of synchronized adult
nematodes was exposed to different concentrations of LAC and MAT in a liquid medium or
on agar plates. After a 24-hour exposure period, the number of dead nematodes was
counted. Mortality was the endpoint used to assess toxicity.

Visualizing Experimental and Logical Frameworks
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To better understand the workflow and the potential environmental impact, the following
diagrams have been generated.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Compound Preparation

(4Z)-Lachnophyllum (42,8Z)-Matricaria
Lactone (LAC) Lactone (MAT)

Y A4

Stock Solutions

Aquatic Ecotoxicity Assessment Terrestrial Ecotoxicity Assessment
A A \ 4 \ 4 A
Aliivibrio fischeri Raphidocelis subcapitata Daphnia magna Lepidium sativum Caenorhabditis elegans
(Bacteria) (Algae) (Crustacean) (Plant) (Nematode)

Data Analysis

Calculation of
EC10 and EC50

Yy
AA

Comparative
Impact Assessment

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Environmental Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ecotoxicological Impact Assessment of (42)-
Lachnophyllum Lactone: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b157399#ecotoxicological-impact-assessment-of-
4z-lachnophyllum-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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